Cas no 1804190-44-0 (4-(3-Bromopropanoyl)-3-iodomandelic acid)

• Product Name: 4-(3-Bromopropanoyl)-3-iodomandelic acid
• CAS No: 1804190-44-0
• MF: C₁₁H₁₀BrIO₄
• MW: 413.003175258636
• CID: 4940476
• Update Time: 2025-11-01

4-(3-Bromopropanoyl)-3-iodomandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromopropanoyl)-3-iodomandelic acid

• Inchi： 1S/C11H10BrIO4/c12-4-3-9(14)7-2-1-6(5-8(7)13)10(15)11(16)17/h1-2,5,10,15H,3-4H2,(H,16,17)
• InChI Key： UXUZGRVYUAZKTQ-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1C(CCBr)=O)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 297
• XLogP3: 1.9
• Topological Polar Surface Area: 74.6

Additional information on 4-(3-Bromopropanoyl)-3-iodomandelic acid

4-(3-Bromopropanoyl)-3-iodomandelic Acid: A Comprehensive Overview

4-(3-Bromopropanoyl)-3-iodomandelic acid, also known by its CAS number 1804190-44-0, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of mandelic acid, which is a naturally occurring alpha-hydroxy acid with a benzene ring. The presence of the bromine and iodine substituents in its structure makes it unique and valuable for various applications in drug discovery and chemical synthesis.

The structure of 4-(3-Bromopropanoyl)-3-iodomandelic acid consists of a benzene ring with two substituents: a bromoalkyl group at the para position and an iodine atom at the meta position. The bromoalkyl group is derived from 3-bromopropanoyl, which adds complexity to the molecule and enhances its reactivity. This compound is synthesized through a series of carefully controlled reactions, including Friedel-Crafts acylation and subsequent halogenation, ensuring high purity and stability.

Recent studies have highlighted the potential of 4-(3-Bromopropanoyl)-3-iodomandelic acid in the development of novel therapeutic agents. Its unique electronic properties and stereochemistry make it an ideal candidate for exploring interactions with biological targets such as enzymes and receptors. For instance, researchers have reported that this compound exhibits selective inhibition against certain kinases, which are key players in various pathological processes, including cancer and inflammatory diseases.

In addition to its pharmacological applications, 4-(3-Bromopropanoyl)-3-iodomandelic acid has also been utilized as a building block in the construction of more complex molecular architectures. Its reactivity under different reaction conditions allows chemists to explore diverse synthetic pathways, leading to the creation of innovative compounds with potential biomedical applications. For example, recent advancements in click chemistry have enabled the incorporation of this compound into larger frameworks, enhancing its utility in drug design.

The synthesis of 4-(3-Bromopropanoyl)-3-iodomandelic acid involves multiple steps that require precise control over reaction conditions to ensure optimal yields and product quality. The initial step typically involves the preparation of mandelic acid derivatives through acylation reactions. This is followed by bromination and iodination steps, which introduce the necessary halogen substituents into the molecule. The final product undergoes rigorous purification processes to remove any impurities, ensuring its suitability for downstream applications.

The physical properties of 4-(3-Bromopropanoyl)-3-iodomandelic acid, such as its melting point, solubility, and stability, are critical factors that influence its performance in various chemical reactions. Studies have shown that this compound exhibits good thermal stability under standard laboratory conditions, making it suitable for long-term storage and transportation. Its solubility characteristics also play a significant role in determining its bioavailability when used as a drug candidate.

In conclusion, 4-(3-Bromopropanoyl)-3-iodomandelic acid is a versatile compound with immense potential in both academic research and industrial applications. Its unique chemical structure, combined with its favorable physical properties, positions it as a valuable tool in the development of new drugs and advanced materials. As research continues to uncover its full range of applications, this compound is expected to contribute significantly to advancements in organic chemistry and pharmacology.